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Introduction
Remikiren is a potent and highly specific, orally active inhibitor of the enzyme renin.[1][2] It

was developed for the potential treatment of hypertension.[3][4] As a renin inhibitor, Remikiren
directly targets the rate-limiting step of the Renin-Angiotensin-Aldosterone System (RAAS), a

critical pathway in the regulation of blood pressure and fluid balance.[5][6] This document

provides a detailed technical guide on the chemical structure and physicochemical properties

of Remikiren.

Chemical Structure
Remikiren is a complex synthetic molecule. Its systematic IUPAC name is (2S)-2-[(2R)-2-

benzyl-3-(2-methylpropane-2-sulfonyl)propanamido]-N-[(2R,3S,4R)-1-cyclohexyl-4-cyclopropyl-

3,4-dihydroxybutan-2-yl]-3-(1H-imidazol-4-yl)propanamide.[7] The chemical formula for

Remikiren is C33H50N4O6S, and it has a molecular weight of approximately 630.84 g/mol .[8]

Below is a two-dimensional representation of the chemical structure of Remikiren, generated

using the DOT language.

Caption: 2D Chemical Structure of Remikiren
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A summary of the key physicochemical properties of Remikiren is presented in the table

below. These parameters are crucial for understanding the drug's behavior in biological

systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Source

Molecular Formula C33H50N4O6S [9][10]

Molecular Weight 630.84 g/mol [8][10]

Melting Point 349.84 °C (predicted) [11]

Boiling Point 970.2 °C (predicted) [11]

Water Solubility 0.0213 mg/mL (predicted) [7]

logP 3.9 (experimental) [9]

2.42 (predicted) [7]

2.37 (predicted) [7]

pKa (Strongest Acidic) 12.32 (predicted) [7]

pKa (Strongest Basic) 6.74 (predicted) [7]

Caco-2 Permeability -6.13 (experimental) [9]

Hydrogen Bond Donors 5 [7]

Hydrogen Bond Acceptors 10 [12]

Rotatable Bonds 16 [7][12]

Topological Polar Surface Area

(TPSA)
161.48 Å² [7][12]

Experimental Protocols
The determination of physicochemical properties is fundamental in drug discovery and

development. While specific, detailed experimental protocols for every cited value for

Remikiren are not publicly available, this section outlines the general methodologies employed

for determining the key parameters listed above.
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Water Solubility Determination (Shake-Flask Method)
The shake-flask method is a common technique for determining the thermodynamic solubility of

a compound.[13][14]

Excess solid compound added to buffer

Agitation at constant temperature (e.g., 24-48h)

Equilibrium reached

Separation of undissolved solid (filtration/centrifugation)

Quantification of dissolved compound in the supernatant (e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: General workflow for the shake-flask solubility assay.

logP Determination (Shake-Flask Method)
The partition coefficient (logP) is a measure of a compound's lipophilicity and is typically

determined by the shake-flask method using an n-octanol/water system.[15][16]
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Compound dissolved in pre-saturated n-octanol and water

Phases are mixed thoroughly and allowed to separate

Aliquots taken from both n-octanol and aqueous layers

Concentration of compound in each layer is determined (e.g., HPLC, UV-Vis)

logP = log([Compound]octanol / [Compound]water)

Click to download full resolution via product page

Caption: General workflow for logP determination.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) can be determined by potentiometric titration, which

involves monitoring pH changes upon the addition of an acid or base.[1][17]
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Compound dissolved in a suitable solvent (e.g., water, co-solvent)

Titration with a standardized acid or base

pH is measured continuously with a calibrated electrode

Titration curve (pH vs. volume of titrant) is generated

pKa is determined from the inflection point of the curve

Click to download full resolution via product page

Caption: General workflow for pKa determination via potentiometric titration.

Caco-2 Permeability Assay
The Caco-2 permeability assay is an in vitro model used to predict human intestinal absorption

of drugs.[10][11]
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Caco-2 cells are seeded and cultured on a semi-permeable membrane

Monolayer integrity is verified (e.g., TEER measurement)

Test compound is added to the apical (A) or basolateral (B) side

Samples are taken from the receiver compartment at specific time points

Compound concentration is quantified (e.g., LC-MS/MS)

Apparent permeability coefficient (Papp) is calculated

Click to download full resolution via product page

Caption: General workflow for the Caco-2 permeability assay.

Mechanism of Action: Inhibition of the Renin-
Angiotensin-Aldosterone System (RAAS)
Remikiren exerts its pharmacological effect by directly inhibiting renin, the enzyme that

catalyzes the first and rate-limiting step in the RAAS cascade.[5][6] This system plays a crucial

role in regulating blood pressure. By blocking renin, Remikiren prevents the conversion of

angiotensinogen to angiotensin I, thereby reducing the downstream production of angiotensin

II, a potent vasoconstrictor.[8][18]
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The following diagram illustrates the RAAS pathway and the point of inhibition by Remikiren.

Physiological Effects
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Caption: The Renin-Angiotensin-Aldosterone System and the inhibitory action of Remikiren.

Conclusion
Remikiren is a well-characterized renin inhibitor with a complex chemical structure and defined

physicochemical properties that influence its biological activity. Understanding these core

attributes is essential for researchers and professionals involved in the development of

antihypertensive therapies and the study of the Renin-Angiotensin-Aldosterone System. The

data and methodologies presented in this guide provide a foundational understanding of

Remikiren for further research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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